N-(1-(benzofuran-2-yl)propan-2-yl)cyclobutanecarboxamide
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “1-(1-Benzofuran-2-yl)-2-propanamine”, include a density of 1.1±0.1 g/cm3, boiling point of 277.1±15.0 °C at 760 mmHg, vapour pressure of 0.0±0.6 mmHg at 25°C, enthalpy of vaporization of 51.6±3.0 kJ/mol, flash point of 121.4±20.4 °C, and index of refraction of 1.592 .Scientific Research Applications
- Benzofuran derivatives, including this compound, have shown promising anticancer potential. Researchers have observed significant cell growth inhibition in various cancer cell lines, such as leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer . Further investigations into its mechanism of action and potential clinical applications are ongoing.
- The compound has been screened for antibacterial activity against both standard and clinical strains. Understanding its efficacy against bacterial pathogens is crucial for developing new therapeutic agents .
- N-(1-(benzofuran-2-yl)propan-2-yl)cyclobutanecarboxamide belongs to the hydrazone class. Hydrazones exhibit diverse biological and pharmacological characteristics, including antimicrobial, anti-inflammatory, and antitumor properties. They are also used in sensor materials for detecting ions and toxic gases .
- Combining different moieties with biological activities can lead to hybrid molecules with enhanced potency and reduced side effects. Researchers explore the synthesis of novel heterocycles like this one to create hybrid compounds with multifaceted benefits .
- The structure of N-(1-(benzofuran-2-yl)propan-2-yl)cyclobutanecarboxamide has been confirmed through X-ray diffraction. Such studies provide valuable insights into its three-dimensional arrangement and bonding patterns .
- Benzofuran compounds, both synthetic and natural, have exhibited exciting pharmaceutical potential. Their diverse biological activities include anti-tumor, antibacterial, anti-oxidative, and antiviral properties. Researchers continue to explore their therapeutic applications .
Anticancer Activity
Antibacterial Properties
Hydrazone Chemistry
Hybrid Molecules
X-ray Diffraction Studies
Pharmaceutical Applications
Future Directions
Benzofuran compounds, including “N-(1-(benzofuran-2-yl)propan-2-yl)cyclobutanecarboxamide”, could potentially have various applications in the future. For instance, some benzofuran compounds have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These substances could potentially serve as natural drug lead compounds .
properties
IUPAC Name |
N-[1-(1-benzofuran-2-yl)propan-2-yl]cyclobutanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2/c1-11(17-16(18)12-6-4-7-12)9-14-10-13-5-2-3-8-15(13)19-14/h2-3,5,8,10-12H,4,6-7,9H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOENGGQFOLEWGU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC2=CC=CC=C2O1)NC(=O)C3CCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(benzofuran-2-yl)propan-2-yl)cyclobutanecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(11Z)-11-[(2,5-dimethoxyphenyl)imino]-N-(4-fluorophenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide](/img/structure/B2690976.png)
![9-(3,4-dimethoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one](/img/structure/B2690979.png)
![[2-(3,3,3-Trifluoropropoxy)phenyl]methanol](/img/structure/B2690980.png)
![Methyl 4-[5-(2-chlorophenyl)furan-2-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate](/img/structure/B2690985.png)
![2-Ethoxy-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzenesulfonamide](/img/structure/B2690990.png)